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Compound of Interest

Compound Name:

2-(3-

Methoxypropoxy)phenylboronic

acid

CAS No.: 1122568-12-0

Cat. No.: B1463809

Get Quote

Executive Summary & Chemical Context
2-(3-Methoxypropoxy)phenylboronic acid is a functionalized organoboron building block

commonly used in Suzuki-Miyaura cross-coupling reactions. While generally considered stable,

the boronic acid moiety (–B(OH)₂) and the ether linkage introduce specific disposal constraints

that differ from standard organic waste.

Critical Operational Insight: The primary risk in disposing of this compound is not acute toxicity,

but chemical incompatibility. Boronic acids are susceptible to oxidation (deboronation) by

strong oxidizers (e.g., hydrogen peroxide, permanganates). Mixing this waste stream with

oxidizing agents can lead to exothermic decomposition and pressure buildup in waste

containers.

Immediate Safety Profile (GHS Classification)
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Hazard Type H-Code Description

Health H302 Harmful if swallowed.

Health H315 Causes skin irritation.[1][2]

Health H319
Causes serious eye irritation.

[1]

Health H335
May cause respiratory

irritation.[1][2]

Pre-Disposal Assessment Protocol
Before removing the chemical from the bench, perform this three-step assessment to

determine the correct waste stream.

Step 1: Physical State Verification
Solid (Pure): White to off-white powder.[2]

Liquid (Solution): Dissolved in solvents (typically THF, Dioxane, or Alcohols).

Step 2: Oxidizer Check (The "Self-Validating" Step)
Why: Many workups for boronic acids involve oxidative quenches (e.g., H₂O₂/NaOH).

Test: If the waste is a reaction mixture, test a small aliquot with starch-iodide paper.

Result:

Blue/Black: Oxidizers present.[1][3][4][5] STOP. Quench with Sodium Thiosulfate or

Sodium Bisulfite before disposal.

No Color Change: Safe for organic waste consolidation.

Step 3: Halogen Check
Does the mixture contain halogenated solvents (DCM, Chloroform)?
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Yes: Segregate to Halogenated Waste.[6]

No: Segregate to Non-Halogenated Waste.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Solid Waste (Pure Compound)

Primary Method: High-temperature incineration.

Protocol:

Collect solids in a dedicated, sealable container (HDPE or Glass).

Label clearly: "Solid Hazardous Waste - Organoboron Compound - Irritant."

Do not dispose of in regular trash or wash down the sink. Boron compounds can be

regulated in municipal wastewater due to phytotoxicity.

Transfer to EHS for "Lab Pack" incineration.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
This is the most common scenario in drug development workflows.

1. Non-Halogenated Solvent Systems (e.g., THF, Toluene,
Methanol)

Container: HDPE Carboy (White/Translucent).

Compatibility: Compatible with standard organic solvents.

Action: Pour into the "Non-Halogenated Organic" waste stream.

Caution: Ensure the pH is near neutral (pH 6-8). Boronic acids can form boronate esters with

alcohols, which is chemically acceptable for incineration.

2. Halogenated Solvent Systems (e.g., DCM, Chloroform)
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Container: HDPE Carboy (Yellow/Red Safety Can).

Action: Pour into "Halogenated Organic" waste stream.[6]

Why: Halogenated waste requires higher temperature incineration and scrubbing to prevent

dioxin formation. Segregation is a critical cost and safety control point.

Scenario C: Aqueous Waste (Extraction Layers)
Boron Regulation: Check local municipal limits. Many regions strictly limit Boron discharge

(<1 ppm).

Protocol:

Collect aqueous layers in a separate container labeled "Aqueous Waste - Trace

Organics/Boron."

Adjust pH to 6-9 if highly acidic/basic.

Submit for professional disposal (typically wastewater treatment or incineration) rather

than drain disposal.

Decision Logic & Workflow Diagram
The following diagram illustrates the decision matrix for segregating 2-(3-
Methoxypropoxy)phenylboronic acid waste.
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Waste Generation:
2-(3-Methoxypropoxy)phenylboronic acid
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Figure 1: Operational decision tree for the segregation of organoboron waste streams.
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Emergency Spill Procedures
In the event of a spill, immediate containment prevents environmental contamination.

Spill Type Immediate Action Cleanup Material Disposal

Dry Powder

Minimize dust.[1][2][7]

Do not sweep

vigorously.[8]

Wet paper towels or

HEPA vacuum.

Place in sealed bag ->

Solid Waste.

Liquid (Solvent)
Extinguish ignition

sources. Ventilate.

Inert absorbent

(Vermiculite/Sand).

Place in sealed bucket

-> Solvent Waste.

Skin Contact
Remove contaminated

clothing.[1][2]

Wash with soap/water

for 15 min.

Bag clothing as

contaminated waste.

Regulatory Framework (US/EU)
RCRA (USA): This compound is generally classified as a Characteristic Waste (D001 if in

ignitable solvent) rather than a Listed Waste (P or U list). However, strict adherence to

"Cradle-to-Grave" tracking is required.

REACH (EU): Ensure the waste is categorized under the correct European Waste Catalogue

(EWC) code, typically 16 05 06* (laboratory chemicals consisting of or containing dangerous

substances).

Boron Specifics: While not a heavy metal, Boron is regulated in many jurisdictions due to its

impact on aquatic plant life. Zero-discharge to sewer is the safest compliance strategy.

References
U.S. Environmental Protection Agency. (2023). Resource Conservation and Recovery Act

(RCRA) Regulations. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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